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Introduction
1,3-Dichlorobenzene (m-DCB) is a chlorinated aromatic hydrocarbon with the chemical

formula C₆H₄Cl₂. It exists as a colorless liquid at room temperature and is characterized by its

partial solubility in water and solubility in organic solvents like alcohol and ether.[1] Historically,

it has been utilized in the synthesis of herbicides, insecticides, pharmaceuticals, and dyes.[1]

This technical guide provides an in-depth overview of the chemical properties, structure,

synthesis, and metabolic pathways of 1,3-dichlorobenzene, tailored for professionals in

research and drug development.

Chemical Structure and Properties
1,3-Dichlorobenzene is one of three isomers of dichlorobenzene, with the chlorine atoms

attached to the benzene ring at positions 1 and 3.[2] This substitution pattern confers a C2v

point group symmetry to the molecule.[3]
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The key physicochemical properties of 1,3-dichlorobenzene are summarized in the table

below, providing a ready reference for experimental and developmental work.

Property Value Reference

Molecular Formula C₆H₄Cl₂ [4]

Molar Mass 147.00 g/mol [4][5]

Appearance Colorless liquid [5]

Density 1.288 g/cm³ at 25 °C [4][5]

Melting Point -22 to -25 °C [4][5]

Boiling Point 172 to 173 °C [4][5]

Water Solubility 123 mg/L at 25 °C [5]

Vapor Pressure 5 mmHg at 38.8 °C [4]

Refractive Index 1.546 at 20 °C/D [4]

LogP (Octanol-Water Partition

Coefficient)
3.53 [2]

Henry's Law Constant
2.83 x 10⁻³ atm-m³/mol at 25

°C
[2]

Experimental Protocols
Determination of Physical Properties
Standard methodologies are employed to determine the physicochemical properties of liquid

compounds like 1,3-dichlorobenzene.

Melting Point Determination: The melting point of 1,3-dichlorobenzene, which is below

ambient temperature, is determined using a cryostat. A common method involves the capillary

tube technique.

Apparatus: Thiele tube or a commercial melting point apparatus equipped with a cooling

system.
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Procedure: A small sample of 1,3-dichlorobenzene is introduced into a capillary tube. The

tube is placed in the cooling block of the apparatus. The temperature is gradually lowered

until the liquid solidifies. Then, the temperature is slowly raised at a controlled rate (e.g., 1

°C/min). The temperature at which the first crystals begin to melt and the temperature at

which the last crystal disappears are recorded as the melting point range.[6][7]

Boiling Point Determination: The boiling point is determined at atmospheric pressure, typically

using a distillation method or a micro-method with a Thiele tube.

Apparatus: Distillation flask, condenser, thermometer, and a heating mantle, or a Thiele tube

setup.

Procedure (Distillation): A sample of 1,3-dichlorobenzene is placed in the distillation flask.

The apparatus is assembled, and the liquid is heated. The temperature is recorded when the

liquid is boiling and the vapor temperature is stable.[8][9][10] This temperature is the boiling

point.

Density Measurement: The density of liquid 1,3-dichlorobenzene can be accurately measured

using a pycnometer or a graduated cylinder and a balance.

Apparatus: Pycnometer (specific gravity bottle) or a graduated cylinder, and an analytical

balance.

Procedure (Pycnometer): The mass of the clean, dry pycnometer is determined. The

pycnometer is then filled with 1,3-dichlorobenzene, and its mass is measured again. The

volume of the pycnometer is known or can be calibrated with a liquid of known density (e.g.,

water). The density is calculated by dividing the mass of the 1,3-dichlorobenzene by the

volume of the pycnometer.[1][5]

Synthesis of 1,3-Dichlorobenzene
A common and directed method for the synthesis of 1,3-dichlorobenzene is through the

Sandmeyer reaction, starting from 3-chloroaniline.[4]
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Diazotization Sandmeyer Reaction

3-Chloroaniline NaNO2 / HCl
(0-5 °C)

Reacts with
3-Chlorobenzenediazonium

chloride

Forms
CuCl / HClReacts with 1,3-Dichlorobenzene

Yields
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Caption: Synthesis of 1,3-Dichlorobenzene via the Sandmeyer Reaction.

Detailed Protocol:

Diazotization of 3-Chloroaniline: 3-chloroaniline is dissolved in hydrochloric acid and the

solution is cooled to 0-5 °C in an ice bath. An aqueous solution of sodium nitrite is then

added dropwise while maintaining the low temperature. The reaction progress can be

monitored using potassium iodide-starch paper. The completion of the reaction yields a

solution of 3-chlorobenzenediazonium chloride.

Sandmeyer Reaction: The freshly prepared diazonium salt solution is added to a solution of

copper(I) chloride in hydrochloric acid. The reaction mixture is warmed to facilitate the

displacement of the diazonium group with a chlorine atom, leading to the formation of 1,3-
dichlorobenzene. Nitrogen gas is evolved during this step.

Work-up and Purification: The resulting mixture is typically subjected to steam distillation to

separate the crude 1,3-dichlorobenzene. The organic layer is then separated, washed,

dried, and purified by fractional distillation to obtain the final product.

Metabolic Pathway
In biological systems, 1,3-dichlorobenzene is primarily metabolized in the liver by cytochrome

P-450 enzymes.[5] The metabolic pathway involves oxidation and subsequent conjugation

reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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